5-chloro-N-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-[[5-(furan-2-carbonyl)thiophen-2-yl]methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C15H10ClNO3S2/c16-13-6-5-12(22-13)15(19)17-8-9-3-4-11(21-9)14(18)10-2-1-7-20-10/h1-7H,8H2,(H,17,19)
• InChI Key: GYPZQIBDBZQDIR-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)C2=CC=C(S2)CNC(=O)C3=CC=C(S3)Cl
• Molecular Formula: C15H10ClNO3S2
• Molecular Weight: 351.8 g/mol

Description

The compound “5-chloro-N-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)thiophene-2-carboxamide” is a complex organic molecule. It contains functional groups such as carboxamide, furan, and thiophene. The presence of these functional groups suggests that this compound could have a wide range of biological and medicinal activities.

Synthesis Analysis

The synthesis of similar furan/thiophene-2-carboxamide derivatives has been reported. They were prepared from acyl chlorides and heterocyclic amine derivatives with good yields. The chemical structures were confirmed using different spectroscopic methods including IR, 1H NMR, 13C NMR, and elemental analysis.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic methods, including IR, 1H NMR, 13C NMR, and elemental analysis. These methods can provide detailed information about the functional groups present in the molecule and their arrangement.

Scientific Research Applications

. This underscores the importance of understanding the current status of thiophene-based compounds in medicinal chemistry research.

Future Directions

The future directions for this compound could involve further exploration of its biological activities. The results from previous studies suggest that compounds such as this one, carrying thiophene/furan carbocamide moieties, could be promising structures in the development of more potent pharmaceutical agents.